Cas no 112397-25-8 (1,3-Dioxane-5-carboxaldehyde, 5-ethyl-2-methyl- (9CI))

• Product Name: 1,3-Dioxane-5-carboxaldehyde, 5-ethyl-2-methyl- (9CI)
• CAS No: 112397-25-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 129768
• Update Time: 2024-03-05

1,3-Dioxane-5-carboxaldehyde, 5-ethyl-2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5-carboxaldehyde, 5-ethyl-2-methyl- (9CI)
• 1,3-Dioxane-5-carboxaldehyde,5-ethyl-2-methyl-
• 1,3-Dioxane-5-carboxaldehyde, 5-ethyl-2-methyl-

• Inchi： 1S/C8H14O3/c1-3-8(4-9)5-10-7(2)11-6-8/h4,7H,3,5-6H2,1-2H3
• InChI Key： JJEFVWDSGCQYPM-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C=O)COC1C

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• PSA: 35.53